Cas no 2137459-08-4 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid
• CAS No: 2137459-08-4
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 6257031
• PubChem ID: 137938515
• Update Time: 2025-06-08

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid
• 2137459-08-4
• EN300-657617

• Inchi： 1S/C21H19N3O4/c1-24-11-10-22-19(24)18(20(25)26)23-21(27)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-11,17-18H,12H2,1H3,(H,23,27)(H,25,26)
• InChI Key： VCGAXAOTTMWEFD-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1=NC=CN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 377.13755610g/mol
• Monoisotopic Mass: 377.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic Acid (CAS No. 2137459-08-4)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid, identified by its CAS number 2137459-08-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for various therapeutic applications, particularly in the realm of drug discovery and development.

The molecular structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid is characterized by the presence of multiple functional groups, including a fluorenyl methoxy carbonyl moiety and a methyl imidazole group. These structural features contribute to its unique chemical behavior and biological activity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluorenyl moiety, in particular, is known for its stability and ability to enhance the solubility and bioavailability of pharmaceutical agents. Additionally, the imidazole ring is a common pharmacophore found in many bioactive molecules, often contributing to their binding affinity and selectivity towards target proteins.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple interacting sites to improve their therapeutic efficacy. The presence of both the fluorenyl methoxy carbonyl and methyl imidazole groups in 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid suggests that it may have the potential to interact with multiple targets simultaneously, thereby enhancing its pharmacological profile.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The ability to design molecules that can selectively interact with specific biological targets is crucial for improving treatment outcomes while minimizing side effects. The structural features of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid make it an ideal candidate for such applications, as it can be further modified to enhance its binding affinity and selectivity.

Recent studies have also demonstrated the importance of computational methods in the design and optimization of novel pharmaceutical compounds. By leveraging advanced computational techniques, researchers can predict the biological activity of molecules before they are synthesized, significantly reducing the time and cost associated with drug development. The use of computational modeling has already shown great promise in identifying promising candidates for further experimental validation.

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-yl)acetic acid presents several challenges due to its complex molecular structure. However, advances in synthetic methodologies have made it possible to access such intricate molecules with increasing efficiency. The use of multi-step synthetic routes allows for the introduction of specific functional groups at desired positions, enabling fine-tuning of the compound's properties.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(1-methyl-1H-imidazol-2-y l)acetic acid (CAS No. 2137459-08 -4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable tool for further research in drug discovery and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of targeted therapies for various diseases.